![molecular formula C15H24N2O2 B1530920 5,5-Dimethyl-2-{[(piperidin-4-ylmethyl)-amino]-methylene}-cyclohexane-1,3-dione CAS No. 336177-26-5](/img/structure/B1530920.png)
5,5-Dimethyl-2-{[(piperidin-4-ylmethyl)-amino]-methylene}-cyclohexane-1,3-dione
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Overview
Description
5,5-Dimethyl-2-{[(piperidin-4-ylmethyl)-amino]-methylene}-cyclohexane-1,3-dione is a useful research compound. Its molecular formula is C15H24N2O2 and its molecular weight is 264.36 g/mol. The purity is usually 95%.
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Scientific Research Applications
Reaction Mechanisms and Synthesis
The chemical has been involved in studies exploring different reaction mechanisms and synthetic routes for various compounds. For instance, it has been used in reactions to synthesize N-confused porphyrin derivatives, demonstrating the reactivity of active methylene compounds with the 3-C position of N-confused porphyrin, leading to novel types of derivatives without the need for a catalyst (Li et al., 2011). Similarly, its applications extend to the synthesis of 3-acyl-1,5-benzodiazepines, showcasing its versatility in organic transformations (Gurkovskii et al., 1999).
Antimicrobial Activity
Research has also been conducted on the synthesis of derivatives carrying biologically active sulfonamide moieties, which were evaluated for their antimicrobial activity. These studies found that certain synthesized compounds displayed interesting antimicrobial properties against a variety of bacteria and fungi, highlighting the potential pharmaceutical applications of derivatives of this compound (Ghorab et al., 2017).
Coordination Compounds
Another application area is the derivation of coordination compounds from dimethylhydrazones of cyclohexane-1,2-dione, which forms complexes with metals such as Co(II) and Zn(II). These studies shed light on the potential use of such compounds in developing metal-organic frameworks or catalytic sites for chemical reactions (Demertzi et al., 1984).
Chemical Interactions and Molecular Structure
The compound has been utilized in understanding chemical interactions and molecular structures, as seen in the synthesis of specific derivatives through multicomponent reactions. Such studies not only provide insights into the compound's reactivity but also contribute to the development of new synthetic methodologies that can be applied in the preparation of complex organic molecules (Barakat et al., 2016).
Properties
IUPAC Name |
3-hydroxy-5,5-dimethyl-2-(piperidin-4-ylmethyliminomethyl)cyclohex-2-en-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O2/c1-15(2)7-13(18)12(14(19)8-15)10-17-9-11-3-5-16-6-4-11/h10-11,16,18H,3-9H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEHMEOGDKHIDON-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=C(C(=O)C1)C=NCC2CCNCC2)O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.